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Compound of Interest

Compound Name: 2-Chloroethyl p-toluenesulfonate

Cat. No.: B146322 Get Quote

This guide provides critical safety protocols and logistical plans for the handling and disposal of

2-Chloroethyl p-toluenesulfonate in a laboratory setting. Adherence to these procedures is

vital for ensuring the safety of researchers, scientists, and drug development professionals.
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Property Value

Chemical Name 2-Chloroethyl p-toluenesulfonate

Synonyms
p-Toluenesulfonic acid, beta-chloroethyl ester;

2-Chloroethanol 4-methylbenzenesulfonate

CAS Number 80-41-1[1]

Molecular Formula C₉H₁₁ClO₃S[2]

Molecular Weight 234.70 g/mol

Appearance Clear colorless to yellow liquid[1][2]

Odor Odorless[1][3]

Boiling Point 153 °C @ 0.3 mmHg[1]

Density 1.294 g/mL at 25 °C

Flash Point > 110 °C / > 230 °F[1]

Storage Temperature 2-8°C

Hazard Identification and Precautionary Statements
2-Chloroethyl p-toluenesulfonate is classified as harmful if swallowed.[1][4][5] The following

GHS hazard and precautionary statements should be strictly observed:
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GHS Classification Hazard Statement Precautionary Statements

Acute toxicity - Oral (Category

4)[1][4]

H302: Harmful if swallowed[1]

[4]

Prevention: P264: Wash hands

and any exposed skin

thoroughly after handling.[1][4]

[6] P270: Do not eat, drink or

smoke when using this

product.[1][4] Response:

P301+P312: IF SWALLOWED:

Call a POISON CENTER or

doctor/physician if you feel

unwell.[3] P330: Rinse mouth.

[1][4] Disposal: P501: Dispose

of contents/container to an

approved waste disposal plant.

[1][4][6]

Eye Damage/Irritation

(Category 2B)[5]
Causes eye irritation[5]

Response: P305+P351+P338:

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[5]

P337+P313: If eye irritation

persists: Get medical

advice/attention.[5]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when handling 2-Chloroethyl p-toluenesulfonate.

The following table outlines the required equipment.
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Body Part Required PPE
Specifications and
Remarks

Eyes/Face Safety goggles or face shield

Must conform to EN166 (EU)

or NIOSH (US) standards.[4]

Tightly fitting safety goggles

are recommended.[4]

Skin
Chemical-resistant gloves and

protective clothing

Wear appropriate protective

gloves (e.g., Viton®) and

clothing to prevent skin

exposure.[3] Fire/flame

resistant and impervious

clothing should be worn.[4]

Respiratory Respirator

Not required under normal use

with adequate ventilation.[3][6]

For large-scale use,

emergencies, or if exposure

limits are exceeded, a

NIOSH/MSHA or European

Standard EN 136 approved

respirator with an appropriate

filter (e.g., type ABEK

(EN14387)) is necessary.[3]

Operational Workflow for Handling and Disposal
The following diagram outlines the standard operating procedure for the safe handling and

disposal of 2-Chloroethyl p-toluenesulfonate.
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Workflow for Handling 2-Chloroethyl p-toluenesulfonate

Preparation

Don PPE:
- Safety Goggles

- Chemical-resistant gloves
- Lab coat

Step 1

Work in a well-ventilated area
(e.g., chemical fume hood)

Step 2

Handling

Weigh/measure the required amount

Step 3

Post-Handling

Decontaminate work surfaces
and equipment

Step 5

Disposal

Collect waste in a designated,
labeled, and sealed container

Step 7

Perform experimental procedure

Step 4

Remove PPE correctly

Step 6

Dispose of waste through an
approved hazardous waste contractor

Step 8

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for 2-Chloroethyl p-toluenesulfonate.
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Detailed Experimental Protocols
1. Pre-Experiment Setup:

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[6]

Verify that the chemical fume hood is functioning correctly.

Assemble all necessary materials and equipment before starting the experiment.

Review the Safety Data Sheet (SDS) for 2-Chloroethyl p-toluenesulfonate.

2. Handling Procedure:

Don the appropriate PPE as specified in the table above.

Conduct all work with 2-Chloroethyl p-toluenesulfonate inside a certified chemical fume

hood.

Avoid contact with skin and eyes.[1] Do not breathe mist, vapors, or spray.[1]

Use non-sparking tools to prevent ignition.[4]

Wash hands thoroughly after handling the chemical.[1][4]

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[1]

[6]

4. Accidental Release Measures:

Small Spills:

Absorb the spill with an inert absorbent material (e.g., sand, silica gel, universal binder).[1]

[5]
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Collect the absorbed material and place it in a suitable, closed container for disposal.[1][4]

Clean the spill area with soap and water.

Large Spills:

Evacuate the area immediately.

Notify your institution's Environmental Health and Safety (EH&S) department.

Prevent the spill from entering drains.[4][5]

5. First Aid Measures:

Exposure Route First Aid Procedure

Ingestion

If swallowed, rinse mouth with water.[1][4] Do

NOT induce vomiting.[4] Call a poison control

center or doctor immediately for medical

assistance.[1][4]

Inhalation

Move the person to fresh air.[1] If breathing is

difficult, give oxygen.[4] If not breathing, give

artificial respiration.[1][4] Seek immediate

medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing

and shoes.[1][6] Wash the affected area with

soap and plenty of water for at least 15 minutes.

[1] Get medical attention.[1][6]

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, including under the eyelids.[1]

[6] Remove contact lenses if present and easy

to do.[5] Seek medical attention.[1][6]

6. Disposal Plan:
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All waste containing 2-Chloroethyl p-toluenesulfonate must be considered hazardous

waste.

Collect all waste in a clearly labeled, sealed, and compatible container.

Dispose of the waste through your institution's hazardous waste management program,

following all local, regional, and national regulations.[1][4][5] Do not dispose of it down the

drain.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146322?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

